Cas no 15898-18-7 (2-Ethyl-4-hydroxy-6-methylpyridine)

• Product Name: 2-Ethyl-4-hydroxy-6-methylpyridine
• CAS No: 15898-18-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 4905269
• Update Time: 2025-04-23

2-Ethyl-4-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-hydroxy-6-methylpyridine
• 2-ethyl-6-methyl-1H-pyridin-4-one

• Inchi： 1S/C8H11NO/c1-3-7-5-8(10)4-6(2)9-7/h4-5H,3H2,1-2H3,(H,9,10)
• InChI Key： NCRQWLUYUZGFDQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC(=C1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 2-Ethyl-4-hydroxy-6-methylpyridine

Comprehensive Guide to 2-Ethyl-4-hydroxy-6-methylpyridine (CAS No. 15898-18-7): Properties, Applications, and Market Insights

2-Ethyl-4-hydroxy-6-methylpyridine (CAS No. 15898-18-7) is a versatile organic compound that has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. This comprehensive guide delves into the molecular structure, synthesis methods, industrial uses, and emerging trends surrounding this compound. Whether you're a researcher, manufacturer, or industry professional, understanding the nuances of 2-Ethyl-4-hydroxy-6-methylpyridine can provide valuable insights for your work.

The chemical structure of 2-Ethyl-4-hydroxy-6-methylpyridine features a pyridine ring substituted with ethyl, hydroxyl, and methyl groups at positions 2, 4, and 6 respectively. This specific arrangement contributes to its distinctive physicochemical properties, including moderate solubility in water and organic solvents, and stability under normal conditions. The compound's molecular formula is C8H11NO, with a molecular weight of 137.18 g/mol. Its CAS number 15898-18-7 serves as a unique identifier in chemical databases and regulatory documentation worldwide.

In recent years, 2-Ethyl-4-hydroxy-6-methylpyridine has gained prominence in pharmaceutical research, particularly in drug formulation and development. Researchers are exploring its potential as a building block for novel therapeutic agents, owing to its pyridine core which is prevalent in many bioactive molecules. The compound's structural features make it particularly interesting for developing central nervous system drugs and anti-inflammatory agents, addressing current healthcare challenges in neurological disorders and chronic inflammation.

The industrial applications of 2-Ethyl-4-hydroxy-6-methylpyridine extend beyond pharmaceuticals. In the agrochemical sector, it serves as an intermediate in the synthesis of crop protection products. Its derivatives show promise in developing new-generation pesticides and herbicides that align with the growing demand for environmentally friendly agricultural solutions. This application is particularly relevant as the global agricultural industry seeks sustainable alternatives to traditional chemical inputs.

Material science represents another exciting frontier for 2-Ethyl-4-hydroxy-6-methylpyridine applications. The compound's ability to coordinate with metal ions makes it valuable in creating specialized coordination polymers and metal-organic frameworks (MOFs). These advanced materials have potential applications in gas storage, catalysis, and sensor technologies - areas that are currently at the forefront of materials research and development.

From a commercial perspective, the market for 2-Ethyl-4-hydroxy-6-methylpyridine (CAS 15898-18-7) has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Manufacturers are focusing on developing efficient synthesis routes to meet the rising requirements while maintaining high purity standards. The compound is typically supplied as a white to off-white crystalline powder with purity levels ranging from 98% to 99.5%, depending on application requirements.

Quality control and analytical characterization of 2-Ethyl-4-hydroxy-6-methylpyridine involve sophisticated techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect performance in end-use applications. Regulatory compliance is another critical aspect, with manufacturers adhering to international standards like REACH and GMP where applicable.

Recent advancements in synthetic chemistry have led to improved production methods for 2-Ethyl-4-hydroxy-6-methylpyridine. Modern catalytic processes and green chemistry principles are being applied to enhance yield, reduce waste, and minimize environmental impact. These innovations align with the chemical industry's broader sustainability goals and respond to increasing regulatory pressures for cleaner production methods.

Storage and handling recommendations for 2-Ethyl-4-hydroxy-6-methylpyridine emphasize standard laboratory precautions. The compound should be kept in tightly sealed containers, protected from moisture and direct sunlight, at controlled room temperature. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and safety glasses is recommended when handling the material in powder form.

The future outlook for 2-Ethyl-4-hydroxy-6-methylpyridine appears promising, with research uncovering new potential applications in fields like organic electronics and energy storage. As industries continue to seek innovative solutions for technological challenges, this compound's versatility positions it as a valuable chemical building block. Ongoing studies are exploring its role in developing next-generation materials and bioactive compounds that could address pressing global needs in healthcare and sustainable technologies.

For researchers and industry professionals seeking detailed technical information about 2-Ethyl-4-hydroxy-6-methylpyridine (CAS 15898-18-7), comprehensive data sheets are available from reputable chemical suppliers. These documents provide essential parameters including solubility profiles, spectroscopic data, and stability characteristics that are crucial for formulation development and process optimization in various applications.